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Compound of Interest

2-Oxocycloheptane-1-
Compound Name:
carbaldehyde

Cat. No. B173652

Comparative Analysis of 2-Oxocycloheptane-1-
carbaldehyde and Related Cyclic 3-
Ketoaldehydes

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of 2-Oxocycloheptane-1-carbaldehyde and its
analogues. Due to the limited availability of direct experimental data for 2-Oxocycloheptane-1-
carbaldehyde, this document leverages data from the well-characterized six-membered ring
analogue, 2-Oxocyclohexanecarbaldehyde, and the five-membered ring analogue, 2-
Oxocyclopentane-1-carbaldehyde, to provide a comprehensive overview for research and
development purposes.

Physicochemical Properties

A comparison of the key physicochemical properties of 2-Oxocycloheptane-1-carbaldehyde
and its analogues is presented in Table 1. The data for 2-Oxocycloheptane-1-carbaldehyde
is predicted, while the data for the cyclohexyl and cyclopentyl analogues is derived from
experimental and computed sources.[1][2]
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2-
2- 2-
Oxocycloheptane-
Property Oxocyclohexaneca Oxocyclopentane-
1-carbaldehyde
. rbaldehyde[1] 1-carbaldehyde[2]
(Predicted)
Molecular Formula CsH1202 C7H1002 CeHsO2
Molecular Weight 140.18 g/mol 126.15 g/mol 112.13 g/mol
CAS Number Not available 1193-63-1 1192-54-7
2-oxocycloheptane-1- 2-oxocyclohexane-1- 2-oxocyclopentane-1-
IUPAC Name
carbaldehyde carbaldehyde carbaldehyde
C1CCC(=0)C(C1)C=
SMILES O=CCl1CCcCcCC1=0 C1CC(C(=0)C1)C=0
pKa No data available No data available ~7.04 (Predicted)[2]

Synthesis and Reactivity

The synthesis of cyclic B-ketoaldehydes, such as 2-Oxocycloheptane-1-carbaldehyde,

generally involves the formylation of the corresponding cycloalkanone. A common and

established method is the Claisen condensation of the cycloalkanone with an appropriate

formylating agent, such as ethyl formate, in the presence of a strong base.[3]

The reactivity of these compounds is characterized by the presence of two carbonyl groups—a

ketone and a more reactive aldehyde. This bifunctional nature makes them valuable building

blocks in organic synthesis, allowing for sequential or cascade reactions.[3] Key reactions

include:

o Reactions with Nucleophiles: The aldehyde group readily reacts with nucleophiles.[3]

» Oxidation: The aldehyde can be selectively oxidized.[3]

¢ Reduction: The compound can be reduced at either or both carbonyl groups depending on

the reducing agent used.[3]
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o Condensation Reactions: As 1,3-dicarbonyl equivalents, they participate in various

condensation reactions.[3]

A comparative summary of the reactivity of these cyclic B-ketoaldehydes is presented in Table

2.

Reaction Type

2-
Oxocycloheptane-
1-carbaldehyde
(Predicted)

2-
Oxocyclohexaneca
rbaldehyde[3]

2-
Oxocyclopentane-
1-carbaldehyde

Nucleophilic Addition
at Aldehyde

Highly reactive

Highly reactive

Highly reactive

Enolate Formation

Possible at C1 and C3

Possible at C1 and C3

Possible at C1 and C3

Aldol Condensation

Prone to
intramolecular and
intermolecular

reactions

Prone to
intramolecular and
intermolecular

reactions

Prone to
intramolecular and
intermolecular

reactions

Michael Addition

Can act as a Michael

acceptor

Can act as a Michael

acceptor

Can act as a Michael

acceptor

Experimental Protocols

While specific experimental protocols for 2-Oxocycloheptane-1-carbaldehyde are not readily

available, a general procedure for the synthesis of its analogue, 2-

Oxocyclohexanecarbaldehyde, via formylation of cyclohexanone is described below. This

protocol can be adapted for the synthesis of other cyclic 3-ketoaldehydes.

General Synthesis of 2-Oxocyclohexanecarbaldehyde:

» Preparation of the Enolate: Cyclohexanone is treated with a strong base, such as sodium

ethoxide or sodium hydride, in an aprotic solvent like diethyl ether or THF to form the

corresponding enolate.
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» Formylation: The enolate solution is then reacted with a formylating agent, typically ethyl
formate, at a low temperature.

o Workup: The reaction mixture is quenched with an acid, and the product is extracted with an
organic solvent.

« Purification: The crude product is purified by distillation or chromatography to yield 2-
Oxocyclohexanecarbaldehyde.

Visualizing Synthetic and Analytical Workflows

To aid in the understanding of the synthesis and analysis of these compounds, the following
diagrams are provided.

Cycloalkanone

Strong Base
(e.g., NaOEt)
Formylating Agent
(e.g., Ethyl Formate)

Acidic
Workup

2-Oxo-cycloalkane-
1-carbaldehyde

Formylation

Purification
Reaction i 0

Click to download full resolution via product page

Caption: General workflow for the synthesis of 2-oxo-cycloalkane-1-carbaldehydes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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